Cas no 14181-26-1 (1H-Pyrazole, 4,4'-(1,4-phenylene)bis[3,5-dimethyl-)

• Product Name: 1H-Pyrazole, 4,4'-(1,4-phenylene)bis[3,5-dimethyl-
• CAS No: 14181-26-1
• MF: C₁₆H₁₈N₄
• MW: 266.340922832489
• CID: 1309314
• PubChem ID: 85643843
• Update Time: 2025-05-28

1H-Pyrazole, 4,4'-(1,4-phenylene)bis[3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• AKOS040768504
• SCHEMBL16209719
• F74730
• CS-0170421
• YSZC683
• DB-421177
• 1,4-bis[(3,5-dimethyl)pyrazole-4-yl]benzene
• 4-[4-(3,5-dimethyl-1H-pyrazol-4-yl)phenyl]-3,5-dimethyl-1H-pyrazole
• BS-48162
• 1,4-Bis(3,5-dimethyl-1H-pyrazol-4-yl)benzene
• 14181-26-1
• 1H-Pyrazole, 4,4'-(1,4-phenylene)bis[3,5-dimethyl-

• Inchi： 1S/C16H18N4/c1-9-15(10(2)18-17-9)13-5-7-14(8-6-13)16-11(3)19-20-12(16)4/h5-8H,1-4H3,(H,17,18)(H,19,20)
• InChI Key： JTBBGJWFYXAFGX-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(C)=N1)C1C=CC(=CC=1)C1C(C)=NNC=1C

Computed Properties

• Exact Mass: 264.13768
• Monoisotopic Mass: 266.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 51.56

Additional information on 1H-Pyrazole, 4,4'-(1,4-phenylene)bis[3,5-dimethyl-

Comprehensive Overview of 1H-Pyrazole, 4,4'-(1,4-phenylene)bis[3,5-dimethyl- (CAS No. 14181-26-1)

The compound 1H-Pyrazole, 4,4'-(1,4-phenylene)bis[3,5-dimethyl-, identified by its CAS No. 14181-26-1, is a specialized organic molecule that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Its unique structure, featuring a bis-pyrazole core linked by a phenylene bridge, makes it a versatile intermediate for synthesizing high-performance materials and bioactive compounds. Researchers and industries are increasingly exploring its potential due to its stability, reactivity, and compatibility with various chemical processes.

One of the most searched questions related to this compound is: "What are the applications of 1H-Pyrazole derivatives in modern chemistry?" The answer lies in its role as a building block for heterocyclic compounds, which are pivotal in drug discovery and development. For instance, 4,4'-(1,4-phenylene)bis[3,5-dimethyl-1H-pyrazole is often utilized in the synthesis of anticancer agents, antimicrobial drugs, and anti-inflammatory medications. Its ability to form stable complexes with metal ions also makes it valuable in catalysis and coordination chemistry.

Another trending topic is the use of pyrazole-based compounds in sustainable agriculture. Farmers and agrochemical companies are keen on understanding how derivatives like CAS No. 14181-26-1 can contribute to eco-friendly pesticides and herbicides. Recent studies highlight its potential to enhance crop protection while minimizing environmental impact, aligning with the global push for green chemistry.

From a material science perspective, 1H-Pyrazole, 4,4'-(1,4-phenylene)bis[3,5-dimethyl- is a key ingredient in the production of advanced polymers and coating materials. Its thermal stability and mechanical properties make it suitable for high-performance applications, such as electronic devices and aerospace components. This aligns with the growing demand for lightweight and durable materials in industrial sectors.

In the realm of organic electronics, researchers are investigating how pyrazole derivatives can improve the efficiency of OLEDs (Organic Light-Emitting Diodes) and solar cells. The compound's electron-donating and electron-accepting capabilities are critical for optimizing energy conversion and emission properties. This ties into the broader discussion on renewable energy and sustainable technology, which are highly searched topics in scientific communities.

Safety and handling of CAS No. 14181-26-1 are also frequently queried. While the compound is not classified as hazardous under standard regulations, proper laboratory practices and storage conditions are essential to ensure its stability and longevity. Users often seek guidance on solubility, reactivity, and compatibility with other chemicals, which underscores the need for detailed technical datasheets.

The synthesis of 1H-Pyrazole, 4,4'-(1,4-phenylene)bis[3,5-dimethyl- typically involves multistep organic reactions, including condensation and cyclization processes. Advanced techniques like microwave-assisted synthesis and catalytic methods are being explored to enhance yield and purity. These innovations are part of the ongoing effort to streamline chemical manufacturing and reduce waste generation.

In conclusion, 1H-Pyrazole, 4,4'-(1,4-phenylene)bis[3,5-dimethyl- (CAS No. 14181-26-1) is a multifaceted compound with broad applications across diverse industries. Its relevance to drug development, agriculture, material science, and renewable energy makes it a subject of ongoing research and commercial interest. As scientific advancements continue, this compound is poised to play an even greater role in addressing contemporary challenges and driving innovation.